Cas no 1783728-17-5 (3-difluoro(phenyl)methylazetidine)

3-Difluoro(phenyl)methylazetidine is a fluorinated azetidine derivative with potential applications in pharmaceutical and agrochemical research. The presence of a difluoromethylphenyl moiety enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The azetidine ring contributes to conformational rigidity, which can improve binding affinity in bioactive molecules. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its unique electronic and steric properties. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific research needs. High purity and well-defined structural characteristics ensure reproducibility in experimental settings.
3-difluoro(phenyl)methylazetidine structure
1783728-17-5 structure
Product Name:3-difluoro(phenyl)methylazetidine
CAS No:1783728-17-5
MF:C10H11F2N
MW:183.1978495121
CID:6546738
PubChem ID:105440438
Update Time:2025-06-08

3-difluoro(phenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

    • 3-difluoro(phenyl)methylazetidine
    • 3-[difluoro(phenyl)methyl]azetidine
    • 1783728-17-5
    • EN300-1862729
    • Inchi: 1S/C10H11F2N/c11-10(12,9-6-13-7-9)8-4-2-1-3-5-8/h1-5,9,13H,6-7H2
    • InChI Key: RYSZNTYHYVHERY-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1)(C1CNC1)F

Computed Properties

  • Exact Mass: 183.08595568g/mol
  • Monoisotopic Mass: 183.08595568g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 12Ų

3-difluoro(phenyl)methylazetidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1862729-0.05g
3-[difluoro(phenyl)methyl]azetidine
1783728-17-5
0.05g
$1152.0 2023-09-18
Enamine
EN300-1862729-0.1g
3-[difluoro(phenyl)methyl]azetidine
1783728-17-5
0.1g
$1207.0 2023-09-18
Enamine
EN300-1862729-0.25g
3-[difluoro(phenyl)methyl]azetidine
1783728-17-5
0.25g
$1262.0 2023-09-18
Enamine
EN300-1862729-0.5g
3-[difluoro(phenyl)methyl]azetidine
1783728-17-5
0.5g
$1316.0 2023-09-18
Enamine
EN300-1862729-1.0g
3-[difluoro(phenyl)methyl]azetidine
1783728-17-5
1g
$1371.0 2023-06-02
Enamine
EN300-1862729-2.5g
3-[difluoro(phenyl)methyl]azetidine
1783728-17-5
2.5g
$2688.0 2023-09-18
Enamine
EN300-1862729-5.0g
3-[difluoro(phenyl)methyl]azetidine
1783728-17-5
5g
$3977.0 2023-06-02
Enamine
EN300-1862729-10.0g
3-[difluoro(phenyl)methyl]azetidine
1783728-17-5
10g
$5897.0 2023-06-02
Enamine
EN300-1862729-1g
3-[difluoro(phenyl)methyl]azetidine
1783728-17-5
1g
$1371.0 2023-09-18
Enamine
EN300-1862729-5g
3-[difluoro(phenyl)methyl]azetidine
1783728-17-5
5g
$3977.0 2023-09-18

Additional information on 3-difluoro(phenyl)methylazetidine

Introduction to 3-difluoro(phenyl)methylazetidine (CAS No. 1783728-17-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-difluoro(phenyl)methylazetidine (CAS No. 1783728-17-5) represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural features, combining a fluorinated aromatic ring with an azetidine scaffold, make it a promising candidate for various biochemical and pharmacological investigations. This introduction delves into the molecular characteristics of this compound, explores its potential applications, and discusses how it aligns with the latest advancements in the field.

At the heart of 3-difluoro(phenyl)methylazetidine lies its bifunctional nature, which arises from the presence of both a fluorine-substituted phenyl group and an azetidine ring. The fluorine atom, in particular, plays a crucial role in modulating the electronic properties of the aromatic system, enhancing its reactivity and stability under various conditions. This feature has garnered considerable attention from researchers seeking to develop novel bioactive molecules with improved pharmacokinetic profiles.

The azetidine ring itself is a heterocyclic structure that mimics certain natural amino acid scaffolds, making it an attractive building block for drug discovery. Its cyclic nature provides rigidity to the molecular framework, which can be exploited to optimize binding interactions with biological targets. Recent studies have highlighted the utility of azetidine derivatives in designing small-molecule inhibitors targeting enzymes involved in critical biological pathways.

In the context of medicinal chemistry, 3-difluoro(phenyl)methylazetidine has been explored as a precursor for synthesizing novel therapeutic agents. The fluorine substituent enhances metabolic stability, a key factor in drug development, while the phenyl group offers opportunities for further derivatization to achieve desired biological activities. For instance, researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are widely used in treating cancers and inflammatory diseases.

One of the most compelling aspects of 3-difluoro(phenyl)methylazetidine is its versatility in serving as a scaffold for structure-activity relationship (SAR) studies. By modifying different parts of its molecular structure, scientists can systematically evaluate how changes in substituents affect biological activity. This approach has been instrumental in identifying lead compounds with high affinity for specific targets. The introduction of fluorine atoms into drug candidates is particularly noteworthy, as fluorine can significantly influence both potency and selectivity without altering the core pharmacophore.

Recent advancements in computational chemistry have further enhanced the utility of 3-difluoro(phenyl)methylazetidine as a drug discovery tool. Molecular modeling studies have revealed that this compound can effectively interact with various biological targets by adopting multiple binding modes. Such flexibility is highly desirable in drug design, as it allows for better accommodation of target receptor shapes and enhances binding affinity. These insights have guided researchers in optimizing synthetic routes to improve yields and purity.

The role of 3-difluoro(phenyl)methylazetidine in chemical biology extends beyond drug development. It serves as a valuable tool for studying enzyme mechanisms and protein-ligand interactions. For example, its incorporation into probes has enabled researchers to investigate the dynamics of enzymatic reactions at an atomic level. Such detailed understanding is crucial for designing more effective inhibitors and modulators.

Another exciting application lies in materials science, where 3-difluoro(phenyl)methylazetidine has been used to develop novel polymers with enhanced thermal stability and mechanical properties. The presence of fluorine atoms imparts hydrophobicity and chemical resistance, making these materials suitable for high-performance applications such as coatings and adhesives.

From a synthetic perspective, 3-difluoro(phenyl)methylazetidine presents unique challenges due to its complex stereochemistry. However, recent innovations in synthetic methodologies have made it more accessible than ever before. Transition-metal-catalyzed reactions have emerged as particularly effective tools for constructing the desired molecular framework efficiently. These advances have not only streamlined production but also opened new avenues for exploring derivatives with tailored properties.

The growing interest in 3-difluoro(phenyl)methylazetidine underscores its importance as a versatile building block in modern chemistry. As research continues to uncover new applications and refine synthetic techniques, this compound is poised to play an increasingly significant role in both academic research and industrial development.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk